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Compound of Interest

Compound Name: 6-Cyano-2-naphthol

Cat. No. B014798

Immediate Safety and Hazard Identification

Before handling 6-Cyano-2-naphthol, it is essential to be aware of its associated hazards and
the necessary personal protective equipment (PPE). This information is typically found in the
Safety Data Sheet (SDS).

Hazard Summary

The primary hazards associated with 6-Cyano-2-naphthol are irritation to the skin, eyes, and
respiratory system.[1][2][3]

Hazard Classification Description GHS Hazard Statement

Skin Irritation Causes skin irritation.[1][2] H315

o Causes serious eye irritation.
Eye Irritation H319

[1](2]

. L May cause respiratory
Respiratory Irritation o H335
irritation.[1][2]

Required Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 6-Cyano-2-naphthol to minimize
exposure.
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Equipment

Specification

Eye/Face Protection

Tightly fitting safety goggles with side-shields
conforming to EN 166 (EU) or NIOSH (US).[2]

Skin Protection

Impervious clothing and chemical-resistant

gloves (inspected prior to use).[2]

Respiratory Protection

For nuisance exposures, use a type P95 (US) or
type P1 (EU EN 143) particle respirator. For
higher-level protection, use type OV/AG/P99
(US) or ABEK-P2 (EU EN 143) respirator
cartridges.[1]

General Hygiene

Wash hands thoroughly after handling. Handle
in a well-ventilated place, preferably under a

chemical fume hood.[2]

Step-by-Step Disposal Protocol

The disposal of 6-Cyano-2-naphthol must be managed as hazardous waste through your

institution's Environmental Health and Safety (EHS) program or a licensed chemical waste

disposal company.[1][4] Never dispose of this chemical down the sink or in regular trash.[4][5]

Experimental Protocol: Laboratory Chemical Waste

Disposal

Objective: To safely collect, store, and dispose of unwanted 6-Cyano-2-naphthol and

contaminated materials in compliance with environmental regulations.

Materials:

Hazardous Waste Tag/Label.[4]

Secondary containment bin.[6]

Unwanted 6-Cyano-2-naphthol (solid or in solution)

Compatible hazardous waste container with a leak-proof, screw-on cap.[6]
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o Personal Protective Equipment (as specified in the table above).
Methodology:

o Waste Classification: Treat all 6-Cyano-2-naphthol and any materials contaminated with it
(e.q., gloves, absorbent paper, empty containers) as hazardous waste.[7] A laboratory
chemical becomes waste when you no longer intend to use it.[7][8]

e Containerization:

[¢]

Select a waste container that is in good condition and compatible with the chemical.
Plastic bottles are often preferred over glass when compatibility is not an issue.[4]

o For solid waste, such as contaminated lab trash (gloves, wipes), double-bag the waste in
clear plastic bags to allow for visual inspection.[6]

o Ensure the container has a leak-proof, screw-on cap. Containers with corks or parafilm are
not acceptable.[6]

o Keep the waste container closed at all times, except when adding waste.[6][8]
e Labeling:

o As soon as the container is first used for waste collection, label it with a "Hazardous
Waste" tag.[4][7]

o The label must include:

The full chemical name: "6-Cyano-2-naphthol”. Do not use abbreviations or chemical
formulas.[4]

For mixtures, list each chemical constituent and its approximate quantity.[4]

The date of waste generation.[4]

The location of origin (e.g., building, room number).[4]

The Principal Investigator's name and contact information.[4]
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» Check marks for the appropriate hazard pictograms (e.g., irritant).[4]

e Storage:

o Store the sealed and labeled hazardous waste container in a designated, secure area
within the laboratory.[6]

o Always use secondary containment, such as a lab tray or dishpan, capable of holding
110% of the primary container's volume. This prevents the spread of material in case of a
leak.[6]

o Segregate the waste container from incompatible materials, such as strong oxidizing
agents, acids, and bases.[9]

e Disposal and Removal:

o Contact your institution's EHS office or a licensed professional waste disposal service to
arrange for pickup.[1]

o Provide them with a complete list of the chemicals for disposal.[4]

o The recommended disposal method is to dissolve or mix the material with a combustible
solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[1]

o Follow all institutional and local regulations regarding waste accumulation time and
quantity limits.[6]

o Empty Containers:

o An empty container that held 6-Cyano-2-naphthol must still be disposed of as hazardous
waste, as it is considered unused product.[1]

o Alternatively, if institutional policy allows, the container may be triple-rinsed with an
appropriate solvent. The rinsate must be collected and disposed of as hazardous waste.[7]
[8] After rinsing, the defaced container may be discarded in regular trash.[7][8]

Accidental Release and Spill Procedures
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In the event of a spill, immediate and appropriate action is required to prevent exposure and
environmental contamination.

» Evacuate and Secure: Evacuate personnel from the immediate spill area.[1]
e Ventilate: Ensure adequate ventilation.[1]

o Wear PPE: Don personal protective equipment, including respiratory protection, gloves, and

eye protection.[1]
o Containment: Prevent the spill from entering drains or waterways.[1][9]

o Clean-up: For solid spills, sweep up the material and place it in a suitable, closed container
for disposal. Avoid creating dust.[1] For liquid spills, use an inert absorbent material.

o Decontaminate: Clean the spill area thoroughly.

» Dispose: All cleanup materials must be collected, labeled, and disposed of as hazardous
waste.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 6-
Cyano-2-naphthol in a laboratory setting.
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Caption: Workflow for the safe disposal of 6-Cyano-2-naphthol.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b014798?utm_src=pdf-body-img
https://www.benchchem.com/product/b014798?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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